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Compound of Interest

Compound Name: Amoxicillin D4

Cat. No.: B1151948 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a deuterated internal standard like Amoxicillin D4 is a critical document. It provides

the necessary assurance of the material's identity, purity, and quality, which is paramount for

the accuracy and reliability of bioanalytical and pharmacokinetic studies. This in-depth guide

explains the core components of an Amoxicillin D4 CoA, complete with detailed experimental

protocols and data interpretation.

Amoxicillin D4, a deuterium-labeled version of the antibiotic amoxicillin, is primarily used as an

internal standard in quantitative analysis by mass spectrometry.[1][2][3] Its chemical name is

(2S,5R,6R)-6-[[(2R)-2-amino-2-(4-hydroxyphenyl-2,3,5,6-d4)acetamido]-3,3-dimethyl-7-oxo-4-

thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid.[4][5] The deuterium labeling results in a

higher molecular weight than the unlabeled amoxicillin, allowing for its differentiation in mass

spectrometry-based assays.

Summary of Key Analytical Data
The following tables summarize the typical quantitative data found on an Amoxicillin D4
Certificate of Analysis.

Table 1: General Information
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Parameter Typical Specification

Product Name Amoxicillin D4

CAS Number 2673270-36-3

Molecular Formula C₁₆H₁₅D₄N₃O₅S

Molecular Weight 369.4 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and Methanol

Table 2: Quality Control and Purity Analysis

Analytical Test Specification Purpose

Identity (¹H-NMR) Conforms to structure
Confirms the chemical

structure of the molecule.

Identity (Mass Spec) Conforms to structure
Confirms the molecular weight

and isotopic enrichment.

Chromatographic Purity

(HPLC)
≥98%

Determines the percentage of

the desired compound.

Isotopic Purity ≥99% deuterated forms (d₁-d₄)
Ensures a high degree of

deuterium incorporation.

Residual Solvents (GC-MS) Meets USP <467> limits

Quantifies any remaining

solvents from the synthesis

process.

Water Content (Karl Fischer) ≤ 2.0%
Determines the amount of

water present in the material.

Detailed Experimental Protocols
The accuracy of the data presented in a CoA is directly dependent on the rigor of the

experimental methods employed. Below are detailed protocols for the key analytical tests
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performed on Amoxicillin D4.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method separates Amoxicillin D4 from any impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size) is commonly

used.

Mobile Phase: A typical mobile phase consists of a mixture of a phosphate buffer and a polar

organic solvent like acetonitrile or methanol. A common composition is a gradient of

acetonitrile in a potassium phosphate buffer (pH 5.0).

Flow Rate: A flow rate of 1.0 mL/min is often employed.

Detection: UV detection at 230 nm or 283 nm is suitable for amoxicillin.

Sample Preparation: A stock solution of Amoxicillin D4 is prepared by dissolving a precisely

weighed amount in the mobile phase to a known concentration (e.g., 1 mg/mL).

Procedure: The prepared sample is injected into the HPLC system. The retention time of the

main peak corresponding to Amoxicillin D4 is recorded. The purity is calculated by dividing

the area of the main peak by the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is used to confirm the molecular weight of Amoxicillin D4 and to assess its

isotopic enrichment.

Instrumentation: A high-resolution mass spectrometer, often coupled with a liquid

chromatography system (LC-MS).

Ionization Mode: Electrospray ionization (ESI) in positive or negative ion mode is commonly

used.
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Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio

(m/z) of the ions is measured. For Amoxicillin D4, the expected [M+H]⁺ ion is at m/z 370.1.

The mass spectrum will show a cluster of peaks corresponding to the different deuterated

forms (d1-d4).

Data Interpretation: The presence of the correct molecular ion peak confirms the identity of

the compound. The relative intensities of the isotopic peaks are used to determine the

isotopic purity.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy
for Structural Confirmation
¹H-NMR spectroscopy provides detailed information about the chemical structure of the

molecule, confirming the identity and integrity of the compound.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-d₆ or D₂O.

Procedure: A small amount of the Amoxicillin D4 sample is dissolved in the deuterated

solvent and placed in an NMR tube. The ¹H-NMR spectrum is acquired.

Data Interpretation: The chemical shifts, splitting patterns, and integration of the peaks in the

spectrum are compared to a reference spectrum or the expected structure of Amoxicillin
D4. The absence of signals from the deuterated positions on the phenyl ring confirms

successful labeling.

Visualizing the Workflow and Structures
To better understand the relationships between the different components of a Certificate of

Analysis and the structure of Amoxicillin D4, the following diagrams are provided.
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Caption: Workflow of a typical Certificate of Analysis.

Caption: Chemical Structure of Amoxicillin D4.
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Caption: Logical relationship between analytical tests. Caption: Logical relationship between

analytical tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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